Cas no 921787-07-7 (5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide
• CAS No: 921787-07-7
• MF: C₁₇H₁₇ClN₂O₄S
• MW: 380.845882177353
• CID: 6590070
• Update Time: 2025-07-18

5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide
• 5-chloro-N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-methoxybenzenesulfonamide
• Benzenesulfonamide, 5-chloro-N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-2-methoxy-

• Inchi： 1S/C17H17ClN2O4S/c1-3-20-14-6-5-13(8-11(14)9-17(20)21)19-25(22,23)16-10-12(18)4-7-15(16)24-2/h4-8,10,19H,3,9H2,1-2H3
• InChI Key： GNLBSSBFYLOXAW-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide (CAS No. 921787-07-7)

5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide, with the CAS number 921787-07-7, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole-based sulfonamides, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the chloro and methoxy substituents, which contribute to its reactivity and binding affinity.

In recent years, the demand for sulfonamide derivatives has surged, driven by their role in drug discovery and development. The compound 921787-07-7 is often explored for its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy. Its indole core is a common motif in many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry. Users searching for "indole sulfonamide uses" or "CAS 921787-07-7 applications" will find this compound relevant to their queries.

The synthesis of 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and condensation. Its molecular weight and solubility profile make it suitable for various experimental conditions. Researchers often investigate its physicochemical properties, such as logP and pKa, to predict its behavior in biological systems. These characteristics are critical for optimizing its performance in in vitro and in vivo studies.

One of the most searched questions related to this compound is "What are the biological targets of 921787-07-7?" Preliminary studies suggest interactions with protein kinases and G-protein-coupled receptors (GPCRs), which are hot topics in drug discovery. Its mechanism of action is under investigation, with potential implications for inflammatory diseases and cancer therapy. The compound's structure-activity relationship (SAR) is also a focal point for researchers aiming to design more potent analogs.

From an industrial perspective, CAS 921787-07-7 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its compatibility with automated synthesis platforms makes it a candidate for large-scale production. Additionally, its stability under various pH conditions is a key consideration for formulation scientists. These aspects are frequently searched under terms like "sulfonamide stability in drug formulation" or "HTS compatible compounds."

Environmental and regulatory considerations are also important when working with 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed. Researchers often look for "safety data sheet (SDS) for 921787-07-7" to ensure compliance with laboratory standards. Its biodegradability and ecotoxicity are areas of ongoing study, reflecting the growing emphasis on green chemistry in pharmaceutical development.

In summary, 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxybenzene-1-sulfonamide (CAS 921787-07-7) is a versatile compound with broad applications in drug discovery and biochemical research. Its unique structural features and potential biological activities make it a subject of intense study. As the scientific community continues to explore its properties, this compound is likely to remain a key player in the development of novel therapeutics.